Cas no 1805195-97-4 (3-(Difluoromethyl)-5-iodo-4-nitropyridine-2-carboxamide)

• Product Name: 3-(Difluoromethyl)-5-iodo-4-nitropyridine-2-carboxamide
• CAS No: 1805195-97-4
• MF: C₇H₄F₂IN₃O₃
• MW: 343.026240348816
• CID: 4804449
• Update Time: 2025-06-12

3-(Difluoromethyl)-5-iodo-4-nitropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-4-nitropyridine-2-carboxamide

• Inchi： 1S/C7H4F2IN3O3/c8-6(9)3-4(7(11)14)12-1-2(10)5(3)13(15)16/h1,6H,(H2,11,14)
• SMILES： IC1=CN=C(C(N)=O)C(C(F)F)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.2
• Topological Polar Surface Area: 102

Additional information on 3-(Difluoromethyl)-5-iodo-4-nitropyridine-2-carboxamide

Comprehensive Overview of 3-(Difluoromethyl)-5-iodo-4-nitropyridine-2-carboxamide (CAS No. 1805195-97-4)

3-(Difluoromethyl)-5-iodo-4-nitropyridine-2-carboxamide (CAS No. 1805195-97-4) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including difluoromethyl, iodo, and nitro substituents, which contribute to its reactivity and versatility. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

The structural complexity of 3-(Difluoromethyl)-5-iodo-4-nitropyridine-2-carboxamide makes it a valuable intermediate in synthetic chemistry. Its iodo group allows for further functionalization via cross-coupling reactions, while the nitro group can be reduced to amines or serve as an electron-withdrawing moiety. The difluoromethyl group is particularly noteworthy, as it is often used to modulate the physicochemical properties of bioactive compounds, such as lipophilicity and metabolic stability.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in the development of new pharmaceuticals and agrochemicals. 3-(Difluoromethyl)-5-iodo-4-nitropyridine-2-carboxamide aligns with this trend, offering researchers a versatile building block for designing novel compounds. Its carboxamide functionality further enhances its utility, enabling hydrogen bonding interactions that are critical in molecular recognition processes.

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The synthesis of 3-(Difluoromethyl)-5-iodo-4-nitropyridine-2-carboxamide typically involves multi-step reactions, starting from commercially available pyridine precursors. Key steps may include halogenation, nitration, and amidation, each requiring precise control of reaction conditions. The compound's purity and yield are critical factors, especially for applications in high-value industries such as pharmaceuticals.

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In conclusion, 3-(Difluoromethyl)-5-iodo-4-nitropyridine-2-carboxamide (CAS No. 1805195-97-4) represents a promising compound with diverse applications in modern chemistry. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring new frontiers in drug design and material science. By addressing common search queries and highlighting its potential, this article aims to provide a comprehensive resource for professionals seeking in-depth information on this intriguing molecule.